5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C14H19N3O2S
• Molecular Weight: 293.39 g/mol
• IUPAC Name: 3-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H19N3O2S/c1-4-17-13(15-16-14(17)20)8-6-10-5-7-11(18-2)12(9-10)19-3/h5,7,9H,4,6,8H2,1-3H3,(H,16,20)
• InChI Key: CXPCBQQXFGVIOD-UHFFFAOYSA-N
• SMILES: CCN1C(=NNC1=S)CCC2=CC(=C(C=C2)OC)OC

Description

5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol, also known as DETTT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins that cause inflammation. By inhibiting COX-2, 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol reduces inflammation and pain. Additionally, 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been shown to induce apoptosis in cancer cells by activating the p53 pathway.
Biochemical and Physiological Effects:
5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been shown to exhibit a range of biochemical and physiological effects. It has been shown to decrease the production of nitric oxide and cytokines, which are involved in the inflammatory response. Additionally, 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol in lab experiments is its high selectivity towards COX-2 inhibition, which reduces the risk of side effects. Additionally, 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been shown to have a low toxicity profile, making it a safe candidate for further development. However, one of the limitations of using 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol in lab experiments is its limited solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for research related to 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol. One potential area of focus is the development of new drugs based on 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol for the treatment of inflammation and cancer. Additionally, further research is needed to investigate the pharmacokinetics and pharmacodynamics of 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol, as well as its potential interactions with other drugs. Finally, there is a need for more studies to investigate the potential applications of 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol in other fields of medicine, such as infectious diseases and neurodegenerative disorders.
Conclusion:
In conclusion, 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its high selectivity towards COX-2 inhibition, low toxicity profile, and anti-inflammatory, anti-cancer, and anti-microbial properties make it a promising candidate for the development of new drugs. However, further research is needed to investigate its potential applications in other fields of medicine and to fully understand its mechanism of action.

Synthesis Methods

The synthesis method of 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol involves the reaction of 3,4-dimethoxybenzaldehyde with ethylamine, followed by the addition of thiosemicarbazide and triethylorthoformate. The resulting product is then treated with hydrochloric acid to obtain 5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol in high yield and purity.

Scientific Research Applications

5-[2-(3,4-dimethoxyphenyl)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the development of new drugs.